Cas no 34481-84-0 (Benzoic acid,methylenebis[2-amino-, dimethyl ester (9CI))

• Product Name: Benzoic acid,methylenebis[2-amino-, dimethyl ester (9CI)
• CAS No: 34481-84-0
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 308688
• PubChem ID: 214854
• Update Time: 2025-04-19

Benzoic acid,methylenebis[2-amino-, dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Methylenebis(2-amino-benzoic acid) dimethyl ester (9CI)
• methyl 2-amino-3-[(2-amino-3-methoxycarbonylphenyl)methyl]benzoate
• 4,4'-Methylenebis(2-carbomethoxyaniline)
• SCHEMBL9851634
• Anthranilic acid, methylenedi-, dimethyl ester
• 34481-84-0
• Methylenedianthranilic acid dimethyl ester
• DTXSID00188039
• MBMA
• Dimethyl methylenebis(2-aminobenzoate)
• Benzoic acid, methylenebis(2-amino-, dimethyl ester
• Methylenebis(2-amino-benzoic acid) dimethyl ester
• Methylene-bis(methyl anthranilate)
• Benzoic acid,methylenebis[2-amino-, dimethyl ester (9CI)

• Inchi： 1S/C17H18N2O4/c1-22-16(20)12-7-3-5-10(14(12)18)9-11-6-4-8-13(15(11)19)17(21)23-2/h3-8H,9,18-19H2,1-2H3
• InChI Key： RASFMBBIZLUCME-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1N)CC1C=CC=C(C(=O)OC)C=1N)=O

Computed Properties

• Exact Mass: 314.12674
• Monoisotopic Mass: 314.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.1489 (rough estimate)
• Boiling Point: 454.02°C (rough estimate)
• Flash Point: 221.9°C
• Refractive Index: 1.5486 (estimate)
• PSA: 104.64